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Compound of Interest

Compound Name: GSK189254A

Cat. No.: B1684317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and administration of

GSK189254A, a potent and selective histamine H3 receptor antagonist, for in vivo research.

The following information is intended to guide researchers in preparing formulations suitable for

various animal models and administration routes.

Physicochemical Properties of GSK189254A
A comprehensive understanding of the physicochemical properties of GSK189254A is crucial

for appropriate formulation and administration.

Property Value Reference

Molecular Formula C₂₁H₂₅N₃O₂ [1]

Molecular Weight 351.4 g/mol [2]

Synonyms
GSK189254, GSK-189254 free

base
[1][2]

In Vitro Solubility
DMSO: 25 mg/mL (71.14 mM)

(requires ultrasonic)
[3]

Storage (Powder) -20°C for 3 years [4]

Storage (In Solvent) -80°C for 1 year [4]
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In Vivo Formulation Protocols
The selection of an appropriate vehicle is critical for ensuring the bioavailability and efficacy of

GSK189254A in vivo. Several formulations have been successfully used for oral (p.o.) and

intravenous (i.v.) administration in preclinical models.[3][5]

Oral Administration Formulations
Formulation Composition

Achievable
Concentration

Animal Model

Aqueous

Methylcellulose

Suspension

1% (w/v) aqueous

methylcellulose
0.4 mg/mL Rat, Mouse

Multi-component

Vehicle 1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL General Use

Multi-component

Vehicle 2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL General Use

Oil-based Vehicle
10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL General Use

Intravenous Administration Formulation
Formulation Composition

Achievable
Concentration

Animal Model

Saline Solution 0.9% (w/v) Saline 0.1 mg/mL Rat

Experimental Protocols
Preparation of Oral Suspension in 1% Methylcellulose
(Rat/Mouse)
This protocol is suitable for preparing a suspension of GSK189254A for oral gavage.
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Materials:

GSK189254A powder

1% (w/v) methylcellulose in sterile water

Sterile conical tubes

Vortex mixer

Sonicator (optional)

Analytical balance

Procedure:

Calculate the required amount of GSK189254A and 1% methylcellulose solution based on

the desired final concentration (e.g., 0.4 mg/mL) and total volume.

Weigh the GSK189254A powder accurately and transfer it to a sterile conical tube.

Add a small volume of the 1% methylcellulose solution to the powder to create a paste.

Gradually add the remaining volume of the 1% methylcellulose solution while vortexing

continuously to ensure a homogenous suspension.

If precipitation occurs, sonication can be used to aid dissolution.[3]

Visually inspect the suspension for uniformity before administration.

Preparation of Solution for Intravenous Administration
(Rat)
This protocol describes the preparation of GSK189254A for intravenous infusion.

Materials:

GSK189254A powder
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0.9% (w/v) sterile saline

Sterile conical tubes

Vortex mixer

0.22-μm syringe filter (e.g., Millex-GV)

Analytical balance

Procedure:

Calculate the required amount of GSK189254A and sterile saline based on the desired final

concentration (e.g., 0.1 mg/mL) and total volume.

Weigh the GSK189254A powder accurately and transfer it to a sterile conical tube.

Add the calculated volume of sterile saline.

Vortex the solution until the GSK189254A is completely dissolved.

Filter the solution through a 0.22-μm syringe filter to ensure sterility before administration.[5]

Mechanism of Action: Histamine H3 Receptor
Antagonism
GSK189254A is a potent and selective antagonist/inverse agonist of the histamine H3

receptor.[3][6][7][8] The H3 receptor is a presynaptic autoreceptor that negatively regulates the

release of histamine and other neurotransmitters such as acetylcholine, noradrenaline, and

dopamine.[3] By blocking the H3 receptor, GSK189254A increases the release of these

neurotransmitters, which is thought to underlie its pro-cognitive and wakefulness-promoting

effects.[3][4]
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Figure 1: Simplified signaling pathway of GSK189254A action.

Experimental Workflow for In Vivo Administration
The following diagram outlines a general workflow for conducting in vivo studies with

GSK189254A.
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Figure 2: General experimental workflow for in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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